Cas no 20226-04-4 (1-benzyl-6,7-dimethoxy-3,4-dihydroisoquinoline)

• Product name: 1-benzyl-6,7-dimethoxy-3,4-dihydroisoquinoline
• CAS No: 20226-04-4
• MF: C₁₈H₁₉NO₂
• MW: 281.34896
• CID: 909325
• PubChem ID: 12317242

1-benzyl-6,7-dimethoxy-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-6,7-dimethoxy-3,4-dihydroisoquinoline
• 1-benzyl-3,4-dihydro-6,7-dimethoxyisoquinoline hydrochloride
• 1-Benzyl-6,7-dimethoxy-2-methyl-isochinolinium, Jodid
• 1-Benzyl-6,7-dimethoxy-2-methyl-isochinolinium-jodid
• 1-benzyl-6,7-dimethoxy-2-methyl-isoquinolinium, iodide
• 1-Benzyl-6,7-dimethoxy-3,4-dihydroisochinolin*Hydrochlorid
• 1-Benzyl-6,7-dimethoxy-3,4-dihydro-isochinolin, Hydrochlorid
• 1-benzyl-6,7-dimethoxy-3,4-dihydro-isoquinoline, hydrochloride
• NCI60_001332
• NSC168209
• NSC-149607
• NSC149607
• DTXSID80942313
• 20226-04-4
• 1-Benzyl-6,7-dimethoxy-3,4-dihydroisoquinoline--hydrogen chloride (1/1)

• Inchi： InChI=1S/C18H19NO2.ClH/c1-20-17-11-14-8-9-19-16(15(14)12-18(17)21-2)10-13-6-4-3-5-7-13;/h3-7,11-12H,8-10H2,1-2H3;1H
• InChI Key： FIYMQWJYPKFDNY-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C(=C1)CCN=C2CC3=CC=CC=C3)OC.Cl

Computed Properties

• Exact Mass: 281.14167
• Monoisotopic Mass: 317.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.8Ų

Experimental Properties

• PSA: 30.82